1-(5-(Pyridin-4-yl)indolin-1-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one

• IUPAC Name: 1-(5-pyridin-4-yl-2,3-dihydroindol-1-yl)-3-[4-(trifluoromethyl)phenyl]propan-1-one
• InChI: InChI=1S/C23H19F3N2O/c24-23(25,26)20-5-1-16(2-6-20)3-8-22(29)28-14-11-19-15-18(4-7-21(19)28)17-9-12-27-13-10-17/h1-2,4-7,9-10,12-13,15H,3,8,11,14H2
• InChI Key: NKROQSMXLURGOL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=C(C=C2)C3=CC=NC=C3)C(=O)CCC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C23H19F3N2O
• Molecular Weight: 396.4 g/mol

Description

1-(5-(Pyridin-4-yl)indolin-1-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer. It is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in the signaling pathways that regulate cell growth and survival.

Scientific Research Applications

Azafluorene Derivatives and SARS CoV-2 Inhibition

A study by Venkateshan et al. (2020) on azafluorene derivatives, which share structural similarities with the compound of interest, demonstrated potential as inhibitors of SARS CoV-2 RdRp. The research utilized crystal structures, molecular docking analysis, and predicted ADMET properties, suggesting these derivatives could be beneficial in the search for COVID-19 treatments (Venkateshan, Muthu, Suresh, & Ranjith Kumar, 2020).

Charge Transfer and Optoelectronic Properties

Irfan et al. (2019) explored the optoelectronic and charge transfer properties of phenylimidazo[1,5-a]pyridine-containing small molecules. This research highlighted the influence of indol, phenyl, and anthracenyl moieties on charge transfer properties, suggesting applications in organic semiconductor devices (Irfan, Chaudhry, Al‐Sehemi, Assiri, & Hussain, 2019).

Synthesis and Antimicrobial Activities

Bayrak et al. (2009) investigated the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide, demonstrating their antimicrobial activities. Although the direct application of our compound of interest wasn't mentioned, the methodologies and antimicrobial potentials of similar compounds provide insights into possible applications in developing new antimicrobial agents (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).

Molecular Docking and Biological Evaluation

Hotsulia (2019) synthesized and evaluated the structure, properties, and molecular docking of S-alkylderivatives of triazole-thiols containing pyrrole and indolpropane fragments. This study underscores the significance of molecular structure in influencing the biological activity of compounds, potentially guiding the design of new pharmaceuticals or chemical sensors (Hotsulia, 2019).